Cas no 2580236-80-0 (Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate)

• Product Name: Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate
• CAS No: 2580236-80-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5664470
• PubChem ID: 165888244
• Update Time: 2025-05-22

Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580236-80-0
• tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate
• EN300-27726241
• Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate

• Inchi： 1S/C11H17N3O2/c1-7-8(6-13-9(5-12)14-7)10(15)16-11(2,3)4/h6H,5,12H2,1-4H3
• InChI Key： PXWZPXIDADJSNX-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(CN)N=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate

Comprehensive Overview of Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate (CAS No. 2580236-80-0)

Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate (CAS No. 2580236-80-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a tert-butyl ester group and an aminomethyl substituent, which contribute to its versatility in synthetic applications. The compound’s CAS number 2580236-80-0 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for drug discovery and material science.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors and antiviral agents. Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate is particularly notable for its potential in modulating biological pathways, making it a focal point for studies targeting metabolic disorders and infectious diseases. Its carboxylate functionality enhances solubility, a property highly valued in formulation development.

The synthesis of CAS 2580236-80-0 involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and minimal byproducts. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the purity and structural integrity of this compound, ensuring compliance with industry standards.

From an industrial perspective, Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate is often discussed in the context of green chemistry. Sustainable synthesis methods, including catalytic reductions and solvent-free reactions, are being explored to align with global environmental regulations. This aligns with the growing trend of eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s stability under various storage conditions. Studies indicate that CAS 2580236-80-0 remains stable at room temperature when protected from moisture and light, a feature critical for long-term storage in laboratory settings. Such data is invaluable for supply chain managers and quality control teams.

In summary, Tert-butyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate (CAS No. 2580236-80-0) represents a cornerstone in modern synthetic chemistry. Its applications span drug development, material science, and agrochemical innovation, driven by its adaptable chemical framework. As research continues to uncover new uses for this compound, its relevance in both academic and industrial spheres is poised to expand significantly.